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Compound of Interest

Compound Name: insta-gel

Cat. No.: B1173381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for the use of Insta-Gel Plus, a versatile

liquid scintillation cocktail, for the quantification of radioactivity in suspended solids. This

methodology is particularly relevant for applications in environmental monitoring, metabolic

studies, and drug metabolite analysis where the analyte of interest is present in a particulate

form.

Introduction to Insta-Gel Plus for Suspended Solids
Insta-Gel Plus is a multipurpose liquid scintillation cocktail that is highly effective for counting

aqueous and non-aqueous samples.[1] Its key feature for the analysis of suspended solids is

its ability to form a stable gel, which immobilizes particulate matter, ensuring a uniform

suspension and reproducible counting geometry.[1] This is crucial for obtaining accurate and

precise measurements in liquid scintillation counting (LSC). The cocktail can hold up to 50%

water and is proficient at counting samples in a gel phase, making it ideal for applications such

as counting radiolabeled TLC scrapings or other powdered samples.[1]

Liquid scintillation counting operates on the principle of converting the kinetic energy of nuclear

emissions (e.g., beta particles) into light energy, which is then detected and quantified.[2] For

suspended solids, achieving a homogeneous mixture of the sample within the scintillation

cocktail is paramount to ensure that the emitted radiation efficiently interacts with the scintillator

molecules.[3] The gel-forming property of Insta-Gel Plus facilitates this by preventing the

settling of particles.
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Data Presentation
The following table summarizes the performance characteristics of Insta-Gel Plus based on

available data. This information is critical for experimental design and data interpretation.

Paramete
r

Isotope
Sample
Load

Counting
Efficiency
(%)

Vial Type Stability
Referenc
e

Counting

Efficiency
³H 5% ~25%

Polyethyle

ne
Stable [4][5]

Counting

Efficiency
³H 50% ~10%

Polyethyle

ne

Decrease

over time
[4][5]

Counting

Efficiency
¹⁴C 5% ~90%

Polyethyle

ne
Stable [4][5]

Counting

Efficiency
¹⁴C 50% ~80%

Polyethyle

ne

Decrease

over time
[4][5]

Counting

Efficiency
¹⁴C

2g CaCO₃

in 4mL

H₂O

Not

specified,

but

consistent

results

Not

specified
Stable [6]

Sample

Holding
Aqueous - Up to 50% - - [1]

Note: Counting efficiency can be influenced by factors such as the type of suspended solid,

particle size, and the presence of quenching agents. It is recommended to determine the

counting efficiency for your specific sample type. A decrease in counting efficiency over time

was observed for high sample loads in polyethylene vials, while samples in borosilicate glass

vials remained stable.[4][5]
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This section outlines detailed protocols for the preparation and counting of suspended solids

using Insta-Gel Plus. The primary method involves the collection of suspended solids on a

filter, followed by immersion of the filter in the scintillation cocktail.

Materials and Equipment
Insta-Gel Plus liquid scintillation cocktail

Liquid Scintillation Counter

20 mL scintillation vials (borosilicate glass recommended for long-term stability)[4][5]

Filtration apparatus (e.g., vacuum filter holder, funnel)

Glass fiber filters or other filter types compatible with the sample and cocktail

Pipettes and appropriate safety equipment (gloves, lab coat, safety glasses)

Experimental Workflow Diagram
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Sample Preparation

Scintillation Counting

Data Analysis

Aqueous Sample with
Radiolabeled Suspended Solids

Filter sample to collect solids

Wash filter to remove
dissolved impurities

Dry the filter (optional but recommended)

Place filter in
scintillation vial

Add Insta-Gel Plus

Vortex to ensure
thorough mixing and gel formation

Count in Liquid
Scintillation Counter

Obtain Counts Per Minute (CPM)

Apply quench correction

Calculate Disintegrations
Per Minute (DPM)

Report final activity
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Radioactive Decay

Energy Transfer

Signal Detection

Beta Particle Emission
(from Suspended Solid)

Solvent Excitation
(in Insta-Gel Plus)

Fluor Excitation
(Primary Scintillator)

Photon Emission
(Light Flash)

Photomultiplier Tube (PMT)
Detection

Electrical Pulse Generation

Signal Quantification (CPM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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